benzyl 6-(4-ethoxyphenyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: benzyl 6-(4-ethoxyphenyl)-3-methyl-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C25H25NO4/c1-3-29-20-11-9-18(10-12-20)19-13-21-23(22(27)14-19)16(2)24(26-21)25(28)30-15-17-7-5-4-6-8-17/h4-12,19,26H,3,13-15H2,1-2H3
• InChI Key: USHGNNSFSKIERA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC3=C(C(=C(N3)C(=O)OCC4=CC=CC=C4)C)C(=O)C2
• Molecular Formula: C25H25NO4
• Molecular Weight: 403.5 g/mol

Description

The compound is part of a broader class of chemicals that have garnered interest for their unique structural and chemical properties. These compounds are synthesized and studied for their potential applications in various fields, excluding direct drug usage and related side effects.

Synthesis Analysis

The synthesis of related compounds involves several steps, including condensation, cyclization, and functional group transformations. A practical synthesis method for similar compounds involves esterification followed by intramolecular reactions to form the complex heterocyclic structure (Ikemoto et al., 2005).

Molecular Structure Analysis

The molecular structure is typically confirmed through spectroscopic methods and single-crystal X-ray diffraction techniques. These analyses reveal the compound's geometry, conformation, and electronic structure, providing insights into its reactivity and properties. For instance, compounds with similar structures have been crystallized and analyzed to determine their molecular geometry and interactions within the crystal lattice (Yeong et al., 2018).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including nucleophilic substitutions, cyclizations, and rearrangements. The reactivity is influenced by the compound's electronic structure, as demonstrated by the synthesis of benzo[a]carbazoles through oxidative photocyclization (Li et al., 2015).